Cas no 88-45-9 (2,5-Diaminobenzenesulfonic acid)

2,5-Diaminobenzenesulfonic acid structure
88-45-9 structure
Product Name:2,5-Diaminobenzenesulfonic acid
CAS No:88-45-9
MF:C6H8N2O3S
MW:188.204319953918
MDL:MFCD00007904
CID:34466
PubChem ID:87559836
Update Time:2024-10-26

2,5-Diaminobenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 2,5-Diaminobenzenesulfonic acid
    • 2,5-diaminobenzenesulphonic acid
    • P-phenylene-diamine-ortho-sulphonic acid
    • 1,4-Phenylenediamine-2-sulfonic acid
    • 2.5-Diaminobenzenesulfonicacid
    • 1,4-Diamino-2-benzenesulfonicacid
    • 1,4-Diaminobenzene-2-sulfonic acid
    • 1,4-Phenylenediamine-3-sulfonic acid
    • 2,5-Diaminophenyl-1-sulfonic acid
    • p-Phenylenediamine-2-sulfonic acid
    • p-Phenylenediaminesulfonic acid
    • Benzenesulfonic acid, 2,5-diamino-
    • 2,5-Diaminobenzene sulfonic acid
    • 2-Sulfo-p-phenylenediamine
    • HEAHMJLHQCESBZ-UHFFFAOYSA-N
    • UP8112D78N
    • AK114272
    • 2,5-diamino benzene sulfonic acid
    • PubChem13625
    • KSC494E7R
    • D92146
    • 2,5-diaminobenzensulfonsyre
    • 2.5-Diaminobenzenesulfonic acid
    • DTXSID7058969
    • CCRIS 2884
    • DIAMINOBENZENESULFONIC ACID, 2,5-
    • 2,5-Diaminobenzenesulfonic acid, >=97.0% (T)
    • P1691
    • YSWG1013
    • LS-31841
    • AS-17668
    • MFCD00007904
    • CS-W016810
    • AKOS003237069
    • UNII-UP8112D78N
    • EINECS 201-832-9
    • BRN 2970398
    • Q27291186
    • 1,4-DIAMINO-2-BENZENESULFONIC ACID
    • 88-45-9
    • FT-0606930
    • SCHEMBL115254
    • W-109323
    • EC 201-832-9
    • 4-14-00-02771 (Beilstein Handbook Reference)
    • 2,5-Diaminobenzenesulfonicacid
    • 1,4-diaminobenzene-6-sulphonic acid
    • 2,5-Diaminobenzenesulfonic acid (ACI)
    • 1,4-Diaminobenzene-3-sulfonic acid
    • 2,5-Diaminobenzene-1-sulfonic acid
    • 2-Sulfo-1,4-phenylenediamine
    • DB-057073
    • NS00007767
    • ALBB-025573
    • DTXCID7048617
    • MDL： MFCD00007904
    • Inchi： 1S/C6H8N2O3S/c7-4-1-2-5(8)6(3-4)12(9,10)11/h1-3H,7-8H2,(H,9,10,11)
    • InChI Key： HEAHMJLHQCESBZ-UHFFFAOYSA-N
    • SMILES： O=S(C1C(N)=CC=C(N)C=1)(O)=O
    • BRN： 2970398

Computed Properties

  • Exact Mass: 188.02600
  • Monoisotopic Mass: 188.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1
  • Topological Polar Surface Area: 115

Experimental Properties

  • Color/Form: Gray crystal powder
  • Density: 1.366 (estimate)
  • Melting Point: 300°C(dec.)(lit.)
  • Boiling Point: 500°C
  • Flash Point: Not applicable.
  • Refractive Index: 1.6490 (estimate)
  • PSA: 114.79000
  • LogP: 2.34090
  • Solubility: Not determined

2,5-Diaminobenzenesulfonic acid Security Information

  • Symbol: GHS05
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 2583
  • WGK Germany：2
  • Hazard Category Code： 34
  • Safety Instruction： S26-S36/37/39-S45
  • RTECS：DB5900100
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：III
  • Storage Condition：Store at room temperature
  • Packing Group：III
  • Risk Phrases：R34

2,5-Diaminobenzenesulfonic acid Customs Data

  • HS CODE：2921519090
  • Customs Data：

    China Customs Code:

    2921519090

    Overview:

    2921519090. between-\right-Phenylenediamine\Diaminotoluene, etc. [including derivatives and their salts]. VAT:17.0%. Tax refund rate:17.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921519090. o-, m-, p-phenylenediamine, diaminotoluenes, and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:17.0%. . MFN tariff:6.5%. General tariff:30.0%

2,5-Diaminobenzenesulfonic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140176-100g
2,5-Diaminobenzenesulfonic acid
 88-45-9 >98.0%(HPLC)
100g
 ¥152.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140176-500g
2,5-Diaminobenzenesulfonic acid
 88-45-9 >98.0%(HPLC)
500g
 ¥667.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140176-50g
2,5-Diaminobenzenesulfonic acid
 88-45-9 >98.0%(HPLC)
50g
 ￥149.00 2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140176-25g
2,5-Diaminobenzenesulfonic acid
 88-45-9 >98.0%(HPLC)
25g
 ¥120.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140176-5g
2,5-Diaminobenzenesulfonic acid
 88-45-9 >98.0%(HPLC)
5g
 ¥30.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D140176-2.5kg
2,5-Diaminobenzenesulfonic acid
 88-45-9 >98.0%(HPLC)
2.5kg
 ¥2950.90 2023-09-03
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R024305-25g
2,5-Diaminobenzenesulfonic acid
 88-45-9 98%
25g
 ￥43 2024-05-21
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R024305-100g
2,5-Diaminobenzenesulfonic acid
 88-45-9 98%
100g
 ￥111 2024-05-21
ZHUO CAI SHENG WU
YSWG1013-5g
2,5-Diaminobenzenesulfonic acid
 88-45-9 95%+
5g
 $5.00 2021-09-16
ZHUO CAI SHENG WU
YSWG1013-10g
2,5-Diaminobenzenesulfonic acid
 88-45-9 95%+
10g
 $8.00 2021-09-16

2,5-Diaminobenzenesulfonic acid Production Method

Production Method 1

96-75-3 96-75-3
88-45-9 88-45-9
Reaction Conditions
1.1 Reagents: Iron ,  Hydrochloric acid ,  Ammonium chloride Solvents: Water ;  rt → 95 °C
1.2 2 h, > 95 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  pH 10
Reference
2,5-bis(acetoacetamido)benzenesulfonic acid
Li, Fu-gang; et al, Jingxi Yu Zhuanyong Huaxuepin, 2007, 15(9), 12-14

Production Method 2

88-45-9 88-45-9
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  35 °C; 35 °C → 145 °C; 7 h, 145 °C; 145 °C → 90 °C
1.2 Reagents: Water ;  < 100 °C; 100 °C → 137 °C; 3 h, 135 - 137 °C
Reference
Synthesis of 2,5-diaminobenzenesulfonic acid and its application in dyestuffs
Yang, Hongde; et al, Ranliao Yu Ranse, 2011, 48(2), 41-44

Production Method 3

88-45-9 88-45-9
88-45-9 88-45-9
Reaction Conditions
1.1 Catalysts: Hydrogen peroxide Solvents: Water ,  Ultravon PL ;  7 h, 30 - 70 °C
Reference
Peroxidase-catalysed coloration of wool fabrics
Netithammakorn, Nalinee ; et al, Coloration Technology, 2021, 137(2), 93-107

Production Method 4

61-73-4 61-73-4
88-45-9 88-45-9
98-89-5 98-89-5
Reaction Conditions
1.1 Catalysts: 2815266-06-7 ;  1 bar, 273 K
Reference
Selective and Multicyclic CO2 Adsorption with Visible Light-Driven Photodegradation of Organic Dyes in a Robust Metal-Organic Framework Embracing Heteroatom-Affixed Pores
Singh, Manpreet ; et al, Inorganic Chemistry, 2022, 61(28), 10731-10742

Production Method 5

533-30-2 533-30-2
88-45-9 88-45-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Benzenesulfonamide, N-bromo-, sodium salt (1:1) Catalysts: Chloro[2-[[(1H-pyrrol-2-yl-κN)methylene]amino-κN]phenolato(2-)-κO]bis(triphenylp… Solvents: Acetonitrile ,  Water ;  260 min, 313 K
Reference
Development of an efficient ruthenium catalyzed synthetic process and mechanism for the facile conversion of benzothiazoles to orthanilic acids
Jagadeesh, R. V.; et al, Journal of Molecular Catalysis A: Chemical, 2010, 328(1-2), 99-107

Production Method 6

96-75-3 96-75-3
88-45-9 88-45-9
Reaction Conditions
1.1 Reagents: Hydrogen ;  1 MPa, rt → 90 °C; 1 MPa, 90 - 100 °C
1.2 Reagents: Hydrogen ion
Reference
Synthesis of tridiglycolamine 2,5-diacetoacetylaminobenzene sulfonate
Li, Fu-gang; et al, Jingxi Yu Zhuanyong Huaxuepin, 2008, 16, 30-31

2,5-Diaminobenzenesulfonic acid Raw materials

2,5-Diaminobenzenesulfonic acid Preparation Products

2,5-Diaminobenzenesulfonic acid Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:88-45-9)邻磺酸对苯二胺
Order Number:LE2929079
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com

2,5-Diaminobenzenesulfonic acid Related Literature

Related Categories

88-45-9 (2,5-Diaminobenzenesulfonic acid) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:88-45-9)邻磺酸对苯二胺
LE2929079
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email